Cas no 1173657-04-9 (3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl-)

• Product Name: 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl-
• CAS No: 1173657-04-9
• MF: C₁₈H₁₅ClN₂O₃S
• MW: 374.841302156448
• CID: 833595
• Update Time: 2026-04-29

3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl-
• 4-[4-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-methyl-3-butyn-2-ol

• Inchi： InChI=1S/C18H15ClN2O3S/c1-18(2,22)10-8-13-12-15-16(19)9-11-20-17(15)21(13)25(23,24)14-6-4-3-5-7-14/h3-7,9,11-12,22H,1-2H3
• InChI Key： GAZDPEKXLXEFJG-UHFFFAOYSA-N
• SMILES： CC(C)(C#CC1=CC2=C(N=CC=C2Cl)N1S(=O)(=O)C3=CC=CC=C3)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2

Additional information on 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl-

Introduction to 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl (CAS No. 1173657-04-9)

3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl (CAS No. 1173657-04-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyrrolopyridine core and a propargyl alcohol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl is composed of a central pyrrolopyridine ring system, which is a common scaffold in many bioactive molecules. The presence of the chloro and phenylsulfonyl substituents on the pyrrolopyridine ring imparts specific electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the propargyl alcohol group at the C4 position provides a reactive site for further chemical modifications, making this compound a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl in various therapeutic areas. One notable application is in the development of anticancer agents. The pyrrolopyridine scaffold has been shown to exhibit potent antiproliferative activity against several cancer cell lines. Specifically, the chloro and phenylsulfonyl substituents have been found to enhance the compound's ability to inhibit key enzymes involved in cancer progression, such as kinases and proteases.

In addition to its anticancer properties, 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl has also shown promise in the treatment of neurodegenerative diseases. Research has demonstrated that compounds with similar structural features can modulate the activity of neurotransmitter receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The propargyl alcohol group may play a crucial role in these interactions by facilitating the formation of covalent bonds with target proteins.

The synthesis of 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and sequential functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently and cost-effectively, facilitating its use in large-scale drug discovery programs.

The biological evaluation of 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl has been conducted using a variety of in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant cytotoxicity against cancer cells while showing minimal toxicity towards normal cells. These findings suggest that it may have a favorable therapeutic index for cancer therapy. Further studies are underway to elucidate the mechanism of action and identify potential biomarkers that can predict patient response.

In conclusion, 3-Butyn-2-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-2-Methyl (CAS No. 1173657-04-9) represents an important molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups make it a valuable tool for both fundamental research and drug development. Ongoing investigations into its pharmacological properties and clinical applications are expected to yield new insights and advancements in the treatment of various diseases.